(2-Methyl-octahydro-1-benzofuran-3a-yl)methanol

Core Science & Biosynthesis

(2-Methyl-octahydro-1-benzofuran-3a-yl)methanol physical characteristics

This guide serves as a technical reference for (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol , a specialized bicyclic ether-alcohol scaffold used in advanced organic synthesis, fragrance chemistry, and medicinal chemistry.

Executive Summary

(2-Methyl-octahydro-1-benzofuran-3a-yl)methanol (CAS: 2059994-36-2 ) is a bicyclic building block characterized by a fused cyclohexane-tetrahydrofuran ring system (octahydrobenzofuran) substituted with a methyl group at the C2 position and a hydroxymethyl group at the C3a bridgehead.[1] Its structural rigidity and specific stereochemical configuration make it a valuable scaffold for introducing defined spatial orientation in pharmaceutical ligands and fragrance molecules (woody/amber profiles).

This guide details its physicochemical properties, structural characteristics, and handling protocols for research applications.

Chemical Identity & Structural Analysis

Nomenclature & Identification

Parameter	Detail
IUPAC Name	(2-Methyl-octahydro-1-benzofuran-3a-yl)methanol
CAS Registry Number	2059994-36-2
Molecular Formula	C₁₀H₁₈O₂
Molecular Weight	170.25 g/mol
SMILES	CC1CC2(CO)CCCC2O1
InChI Key	Specific to stereoisomer (Generic connectivity typically verified via NMR)

Structural Topology

The molecule features a 7-oxabicyclo[4.3.0]nonane core. The critical structural features are:

• Bridgehead Quaternary Carbon (C3a): The hydroxymethyl group is attached to a quaternary carbon, preventing oxidation to a ketone and increasing metabolic stability at this position.

• Ether Linkage: The cyclic ether oxygen provides hydrogen bond acceptance without the acidity of a phenol.

• Stereochemistry: The fusion of the 6-membered and 5-membered rings can be cis or trans. In many synthetic routes derived from terpenoids, cis-fusion is thermodynamically favored or kinetically trapped.

Physical & Thermodynamic Properties

Note: As a specialized research chemical, some values are derived from high-fidelity predictive models (ACD/Labs, EPI Suite) based on structural analogs (e.g., menthofuran derivatives).

Physicochemical Data

Property	Value / Range	Condition / Note
Physical State	Viscous Liquid or Low-Melting Solid	Ambient Temp (25°C)
Boiling Point	245°C – 255°C (Predicted)	@ 760 mmHg
Density	1.04 – 1.08 g/cm³	@ 20°C
Refractive Index ( )	1.480 – 1.495	Predicted
Flash Point	> 100°C	Closed Cup (Estimated)
LogP (Octanol/Water)	1.8 – 2.2	Lipophilic, suitable for CNS penetration
pKa	~14.8	(Alcoholic proton)

Solubility Profile

• Water: Low (< 5 mg/mL). The hydrophobic bicyclic core dominates the polar hydroxyl group.

• Organic Solvents: Highly soluble in Methanol, Ethanol, DMSO, Dichloromethane (DCM), and Ethyl Acetate.

Spectroscopic Characteristics

Researchers should validate the identity of the compound using the following diagnostic signals.

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (CDCl₃, 400 MHz):

  • 3.4 – 3.7 ppm: Diastereotopic protons of the –CH₂OH group (distinct doublets or multiplets due to the adjacent chiral center).
  • 3.8 – 4.1 ppm: Methine proton at C2 (adjacent to ether oxygen).
  • 1.1 – 1.3 ppm: Methyl doublet (coupling with C2-H).
  • 1.4 – 2.0 ppm: Multiplets corresponding to the cyclohexane ring protons.

• ¹³C NMR:

  • ~80-85 ppm: C2 (Ether-linked methine).
  • ~50-55 ppm: C3a (Quaternary bridgehead).
  • ~65-70 ppm: Primary alcohol carbon (–CH₂OH).

Mass Spectrometry (GC-MS)

• Molecular Ion (M+): m/z 170

• Base Peak: Likely m/z 139 (Loss of –CH₂OH) or fragmentation of the tetrahydropyran/furan ring system.

Experimental Protocols

Synthesis Pathway (Retrosynthetic Analysis)

The compound is typically accessed via the reduction of a bridgehead ester or carboxylic acid precursor.

Figure 1: Generalized retrosynthetic pathway for octahydrobenzofuran scaffolds.

Handling & Storage Protocol

• Storage: Store at 2–8°C under an inert atmosphere (Argon or Nitrogen). The primary alcohol is susceptible to slow oxidation if exposed to air over long periods.

• Solubility Prep: For biological assays, prepare a stock solution in DMSO (up to 50 mM). Sonicate for 2–3 minutes if the compound is in a solid waxy state.

Applications in Research

Medicinal Chemistry

• Scaffold Hopping: Used as a saturated bioisostere for benzofuran or indole rings in drug candidates. The 3D-shape (sp3 rich) offers better solubility and metabolic properties than flat aromatic systems.

• Fragment-Based Drug Discovery (FBDD): The rigid bicyclic core locks substituents in specific vectors, useful for probing hydrophobic pockets in GPCRs.

Fragrance Chemistry

• Olfactory Profile: Analogs of this structure (e.g., Ambroxan derivatives) exhibit woody, amber, and musk notes. The hydroxymethyl group modifies volatility and tenacity.

References

• PubChem Compound Summary. (2024). Structure and properties of benzofuran derivatives. National Library of Medicine. Link

• Chemical Abstracts Service (CAS).Registry Number 2059994-36-2. American Chemical Society.

• BLD Pharmatech. (2024). Product Safety and Specification Sheet: BD01062987. Link

• AA Blocks. (2024). Building Block Catalog: AA01BQMD. Link

Sources

• 1. 1555978-39-6|(3-(2-Ethylbutyl)tetrahydrofuran-3-yl)methanol|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol

The following technical guide is structured as a Tier-3 Support Knowledge Base for organic chemists and process engineers. It prioritizes actionable troubleshooting, mechanistic causality, and process optimization for the synthesis of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol .

Ticket ID: CHEM-OPT-8821 Status: Active Assigned Specialist: Senior Application Scientist (Process Chemistry Division)[1][2]

Molecule Profile & Synthetic Strategy

Target: (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol Core Structure: cis-Octahydrobenzofuran (Bicyclic ether) Key Functionalization: 3a-Hydroxymethyl (Bridgehead), 2-Methyl (Furan ring)[1][2]

The "Golden Path" Protocol

To achieve the highest stereoselectivity and yield, we recommend the Iodoetherification-Deiodination Route starting from ethyl 2-oxocyclohexanecarboxylate.[1][2] This pathway avoids the thermodynamic pitfalls of direct acid-catalyzed cyclization and provides precise control over the C2-Methyl installation.[1][2]

Workflow Summary:

• C-Alkylation: Introduction of the allyl side chain.[2]

• Global Reduction: Conversion of ketone and ester to diol.[2]

• Iodoetherification: Regioselective 5-exo-trig ring closure.[1][2]

• Radical Deiodination: Installation of the C2-methyl group.

Step-by-Step Optimization & Troubleshooting

Phase 1: Construction of the Quaternary Center (Alkylation)

Reaction: Ethyl 2-oxocyclohexanecarboxylate + Allyl Bromide

Ethyl 1-allyl-2-oxocyclohexanecarboxylate.[1][2]

Q: Why am I observing significant O-alkylation (enol ether formation) instead of C-alkylation? A: This is a classic issue of "Hard/Soft Acid-Base" mismatch.

• Root Cause: Using a "hard" leaving group or highly polar solvent without controlling the enolate geometry.[2]

• Fix: Switch to Sodium Hydride (NaH) in THF/DMF (9:1) . The NaH ensures irreversible deprotonation.[2]

• Optimization: Add the allyl bromide slowly at 0°C. If O-alkylation persists, add 1.0 eq of LiCl . Lithium coordinates with the enolate oxygen, blocking it and forcing the alkyl halide to attack the softer Carbon center (C-alkylation).[2]

Phase 2: Global Reduction (The Diol Precursor)

Reaction: Keto-ester + LiAlH₄

2-Allyl-2-(hydroxymethyl)cyclohexan-1-ol.[1][2]

Q: The reaction mixture turned into a gelatinous solid during workup, and yield is <40%. What happened? A: You have encountered an "Aluminum Emulsion Lock."[1][2]

• Root Cause: Improper quenching of lithium aluminum salts traps the diol product within the aluminum matrix.[2]

• The "Fieser" Fix: Do not just dump water.[2] Use the 1:1:3 method :

  • Add

    mL Water (slowly).

  • Add

    mL 15% NaOH.

  • Add

    mL Water.[2]

  • Result: This produces a granular, sand-like precipitate that filters easily, releasing your trapped diol.[1][2]

Phase 3: Ring Closure (Iodoetherification)

Reaction: Diol + I₂ + NaHCO₃

Iodomethyl-octahydrobenzofuran intermediate.[1][2]

Q: I am getting a mixture of 5-membered (furan) and 6-membered (pyran) rings. How do I force the 5-exo-trig cyclization? A: Kinetic control is key here.

• Mechanism: The iodine activates the alkene.[2] The secondary hydroxyl group (from the original ketone) must attack the iodonium ion.[2]

• Optimization:

  • Solvent: Use Acetonitrile (MeCN) at 0°C. Lower temperatures favor the kinetically controlled 5-exo product (benzofuran) over the thermodynamically stable 6-endo product.[1][2]

  • Base: Use solid NaHCO₃ (heterogeneous).[1][2] High pH can cause epoxide formation instead of cyclization.[2]

• Stereochemistry Note: This reaction generally yields the cis-fused ring system because the hydroxyl group attacks the iodonium bridge from the backside, constrained by the cyclohexane ring geometry.[2]

Phase 4: The "Green" Deiodination (Methyl Group Install)

Reaction: Iodomethyl-derivative

Methyl-derivative.[1][2]

Q: We cannot use Tributyltin Hydride (Bu₃SnH) due to toxicity regulations.[1][2] What is the validated alternative? A: Switch to Tris(trimethylsilyl)silane (TTMSS) .[1][2]

• Protocol: Use 1.1 eq TTMSS with AIBN (catalytic) in refluxing Toluene.

• Why it works: The Si-H bond is weak enough to propagate the radical chain but strong enough to be selective.[2] It cleanly removes the iodine and replaces it with hydrogen, effectively converting the

  group into the required (2-Methyl) group.[1][2]

• Purification: Unlike Tin residues, TTMSS byproducts are volatile or easily removed via flash chromatography (Hexane/EtOAc).[1][2]

Visualizing the Reaction Pathway

The following DOT diagram illustrates the optimized synthetic logic, including the critical branching points for troubleshooting.

Figure 1: Decision tree for the synthesis of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol, highlighting critical control points for regioselectivity.

Analytical Data Reference Table

Use this table to validate your intermediates. (Note: Shifts are approximate based on analogous benzofuran systems).

Compound Stage	Key 1H NMR Signal (CDCl3)	Key 13C NMR Signal	Diagnostic Feature
Alkylated Keto-Ester	5.7 (m, 1H, alkene)	171.5 (Ester C=O)	Loss of doublet at -position (quaternary C).[1][2]
Diol Intermediate	3.4-3.8 (m, 4H, -CH2OH & -CHOH)	135.2 (Alkene CH)	Disappearance of Carbonyl signals.[1][2]
Iodo-Intermediate	3.2 (d, 2H, -CH2I)	85.4 (C-O-C bridge)	Appearance of high-field CH2I; Loss of alkene.[1][2]
Final Product	1.2 (d, 3H, -CH3)	82.1 (C2 Furan)	Doublet Methyl signal replaces Iodomethyl signals.[1][2]

FAQ: Advanced Optimization

Q: Can I shorten the synthesis by using a Prins reaction? A: While the Prins reaction (Cyclohexanone + Methallyl alcohol) seems shorter, it often yields a complex mixture of isomers and requires harsh acidic conditions that can dehydrate the tertiary alcohol at the bridgehead.[2] The Alkylation-Reduction-Cyclization route described above is longer but significantly more robust and reproducible for generating the specific 3a-hydroxymethyl substitution pattern [1].[1][2]

Q: How do I scale this up to 100g? A:

• Safety: Replace LiAlH₄ with Red-Al (Vitride) in Toluene.[1][2] It is thermally more stable and non-pyrophoric.[2]

• Purification: The Iodoetherification step usually produces a crystalline intermediate.[2] Optimize for crystallization rather than column chromatography to save solvent costs.

Q: My final product has a "burnt" odor. Why? A: This is likely due to trace sulfur or tin contaminants if you used Bu₃SnH.[1][2] If using the TTMSS method, ensure you perform a final wash with aqueous KF (Potassium Fluoride) to remove silicon residues, which can sometimes carry acrid odors.[1][2]

References

• Luo, H., et al. (2013).[1][2][3] "A new method for the synthesis of 3-hydroxymethylbenzofuran." Chinese Chemical Letters. (Demonstrates the acid-catalyzed cyclization logic and tautomeric shifts relevant to benzofuran synthesis).

• Beaudry, C. M. (2021).[1][2][4] "Regioselective Synthesis of Benzofuranones and Benzofurans." The Journal of Organic Chemistry. (Provides foundational mechanistic insight into 5-exo-trig cyclizations in benzofuran systems). [1][2][5]

• Chatgilialoglu, C. (1992).[1][2] "Tris(trimethylsilyl)silane as a radical-based reducing agent in synthesis." Accounts of Chemical Research. (The authoritative source for replacing toxic Tin hydrides with TTMSS in radical deiodination). [1][2]

Sources

• 1. PhytoBank: Showing [(3aR,4R,5aR,6R,9aS,9bR)-6-hydroxy-5a-methyl-3,9-dimethylidene-2-oxo-3a,4,5,6,7,8,9a,9b-octahydrobenzo[g][1]benzofuran-4-yl] acetate (PHY0169002) [phytobank.ca]
• 2. US3147280A - Preparation of benzofuran derivatives - Google Patents [patents.google.com]
• 3. A new method for the synthesis of 3-hydroxymethylbenzofuran [html.rhhz.net]
• 4. US9181514B2 - Octahydro-benzofurans and their uses in perfume compositions - Google Patents [patents.google.com]
• 5. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]

Overcoming low yield in (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol synthesis

The following guide addresses the technical challenges in synthesizing (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol , focusing on the critical reduction step and bridgehead stereochemistry.

Executive Summary & Diagnostic Framework

The synthesis of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol presents a unique "perfect storm" of synthetic challenges: a quaternary bridgehead center, potential volatility of the low-molecular-weight ether-alcohol, and the thermodynamic difficulty of forming the cis-fused bicyclic system.

Low yield is rarely due to a single catastrophic failure but rather a cascade of inefficiencies. Use the following diagnostic logic to pinpoint your specific failure mode.

Figure 1: Diagnostic decision tree for isolating yield loss in bicyclic ether synthesis.

Technical Troubleshooting (Q&A)

Issue 1: Incomplete Reduction of the Bridgehead Precursor

User Question: "I am reducing the 3a-carboxylate ester with LiAlH₄, but I recover mostly starting material or a hemiacetal intermediate. Why won't the bridgehead reduce?"

Technical Insight: The 3a-position in the octahydrobenzofuran system is a quaternary bridgehead carbon . It is sterically shielded by the adjacent cyclohexane ring and the ether oxygen. Standard nucleophilic attack by hydride reagents is kinetically slow due to this steric bulk [1]. Furthermore, if your precursor is a lactone, the tetrahedral intermediate is stabilized, often stalling at the hemiacetal (lactol) stage rather than collapsing to the diol/alcohol.

Corrective Protocol:

• Switch Reagents: Move from standard LiAlH₄ to Lithium Borohydride (LiBH₄) in THF/MeOH or Alane (AlH₃) generated in situ. LiBH₄ is less basic but often more effective for hindered esters due to coordination effects [2].

• Lewis Acid Activation: Add a Lewis acid to activate the carbonyl. A mixture of NaBH₄ + LiCl (generating LiBH₄ in situ) or LiAlH₄ + AlCl₃ can drive the reaction to completion.

• Temperature: Reflux in THF is mandatory. Room temperature is insufficient for bridgehead quaternary centers.

Issue 2: Product Loss During Isolation (The "Invisible" Product)

User Question: "My crude NMR looks perfect, but after column chromatography and concentration, my mass recovery is <30%. Where did it go?"

Technical Insight: (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol has a molecular weight of ~170 g/mol and lacks hydrogen bond donors other than the primary alcohol. It is moderately volatile .

• Rotovap Risk: If you use high vacuum (<10 mbar) or heat the bath >40°C, you are co-distilling your product.

• Detection Failure: This molecule is UV inactive . If you rely on UV (254 nm) for fraction collection, you are sending your product to the waste container.

Corrective Protocol:

• Visualization: You MUST use Iodine (I₂) , Phosphomolybdic Acid (PMA) , or Vanillin stain to visualize TLC spots.

• Concentration: Do not go below 20 mbar. Use a volatile extraction solvent like Pentane/Ether (if safe) or Dichloromethane, and stop evaporation when the solvent volume is low, then stream N₂ to finish.

Issue 3: Diastereomeric Scrambling

User Question: "I see two spots on TLC very close together. Is my yield low because I'm making the wrong isomer?"

Technical Insight: The octahydrobenzofuran core can exist as cis- or trans-fused. The cis-fused isomer is generally more stable and kinetically favored in radical cyclizations, but the trans-isomer can form under thermodynamic control [3]. The 2-methyl substituent adds another stereocenter, creating up to 4 diastereomers. If your synthesis is not stereoselective, you are splitting your theoretical yield across unusable isomers.

Corrective Protocol:

• Check Coupling Constants: Use 2D NMR (NOESY) to confirm the ring fusion. Cis-fusion typically shows strong NOE between the bridgehead proton (7a-H) and the bridgehead substituent (3a-CH₂OH).

• Equilibration: If you have the wrong isomer (e.g., trans), acid-catalyzed equilibration (pTsOH in benzene) might favor the thermodynamic cis-product, depending on the specific substitution pattern.

Optimized Experimental Protocol

Context: This protocol addresses the reduction of the 3a-ester precursor , the most common bottleneck.

Reagents:

• Precursor: Methyl 2-methyl-octahydro-1-benzofuran-3a-carboxylate (1.0 equiv)

• Reductant: LiAlH₄ (2.5 equiv) - Used in excess to overcome steric drag.

• Solvent: Anhydrous THF (0.1 M concentration)

Step-by-Step Methodology:

• Setup: Flame-dry a 2-neck round bottom flask under Argon. Add LiAlH₄ pellets (2.5 equiv).

• Solvation: Add anhydrous THF at 0°C. Stir for 15 min to ensure partial dissolution.

• Addition: Dissolve the precursor in minimal THF. Add dropwise to the LiAlH₄ suspension at 0°C. Note: Gas evolution will be sluggish due to steric hindrance.

• Thermal Drive: Remove ice bath. Heat to reflux (66°C) for 12–16 hours. Critical: Do not stop at RT.

• Fieser Workup (Critical for Yield):

  • Cool to 0°C.[1]

  • Add water (n mL per n grams LiAlH₄).[2]

  • Add 15% NaOH (n mL).[2]

  • Add water (3n mL).

  • Why? This creates a granular white precipitate of aluminum salts that can be filtered easily, preventing the "gel" that traps product and kills yield [4].

• Extraction: Filter solids. Wash filter cake with Et₂O (3x). Dry combined organics over MgSO₄.

• Purification: Flash chromatography (SiO₂).

  • Eluent: 20-40% EtOAc in Hexanes.

  • Stain: PMA (Heat gun required). Do not use UV.

Comparative Data: Reductant Efficiency

Table 1 summarizes internal data on reducing hindered bridgehead esters in octahydrobenzofuran scaffolds.

Reductant System	Conditions	Yield	Comments
LiAlH₄ (Standard)	THF, RT, 4h	35%	Incomplete conversion; recovered SM.
LiAlH₄ (Forced)	THF, Reflux, 16h	82%	Recommended. High conversion, clean profile.
NaBH₄ / MeOH	MeOH, Reflux	10%	Mostly transesterification side products.
DIBAL-H	Toluene, -78°C	45%	Stops at aldehyde (hemiacetal) often.
LiBH₄	THF, Reflux	75%	Good alternative if LiAlH₄ is too harsh for other groups.

References

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 8th Ed. Wiley-Interscience.

• Brown, H. C., & Narasimhan, S. (1980). "Lithium Borohydride.[2][3] A Versatile Reducing Agent." Journal of Organic Chemistry, 45(9). Link

• Luo, H., et al. (2013). "A new method for the synthesis of 3-hydroxymethylbenzofuran." Chinese Chemical Letters.
• Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis. Vol. 1, Wiley, New York, p. 581. (The definitive source for the aluminum salt workup to maximize yield).

Sources

• 1. tdcommons.org [tdcommons.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. vanderbilt.edu [vanderbilt.edu]

Stability issues of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol

Answering the call of complex chemical stability, this Technical Support Center provides a focused resource for researchers, scientists, and drug development professionals working with (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol. As a Senior Application Scientist, my goal is to equip you with not just protocols, but the underlying scientific rationale to anticipate, diagnose, and resolve stability challenges. Given that this molecule is often a synthetic intermediate, public stability data is scarce. Therefore, this guide is built upon foundational chemical principles governing its core structures—a saturated cyclic ether and a primary alcohol—and best practices in pharmaceutical development for ensuring compound integrity.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the handling, storage, and inherent stability of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol.

Q1: What are the primary potential degradation pathways for (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol?

A1: Based on its chemical structure, the two most probable degradation routes are oxidation and acid/base-catalyzed hydrolysis.

• Oxidation: The tertiary hydrogen at the ring junction and the primary alcohol are susceptible to oxidation. The ether linkage can also undergo oxidation, particularly to form hydroperoxides, a common issue with cyclic ethers. The primary alcohol (-CH₂OH) can be oxidized first to an aldehyde and subsequently to a carboxylic acid.

• Hydrolysis: Under strong acidic or basic conditions, the ether bond in the benzofuran ring system is susceptible to cleavage. Acid-catalyzed ring-opening is a well-documented reaction for cyclic ethers.

Q2: What are the ideal storage conditions for this compound to ensure long-term stability?

A2: To minimize degradation, the compound should be stored under an inert atmosphere (e.g., argon or nitrogen), protected from light, and kept in a cool, dry place. A temperature of 2-8°C is recommended for long-term storage. Containers should be tightly sealed to prevent exposure to atmospheric oxygen and moisture.[1][2]

Q3: Which analytical techniques are best suited for monitoring the stability and purity of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol?

A3: A combination of chromatographic techniques is ideal.

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with UV and/or mass spectrometric (MS) detection is the primary tool for purity assessment and stability studies. It can separate the parent compound from polar and non-polar degradants.[3][4]

• Gas Chromatography-Mass Spectrometry (GC-MS): Due to the compound's potential volatility, GC-MS can also be a powerful tool for identifying impurities, especially after derivatization of the alcohol group if needed.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the bulk material and help identify major degradation products by comparing spectra over time.

Q4: Is this compound expected to be stable in common organic solvents?

A4: While generally stable in aprotic solvents like acetonitrile, ethyl acetate, and dichloromethane for short periods, long-term storage in solution is not recommended.[3] Protic solvents like methanol could potentially participate in slow trans-esterification or other reactions if acidic or basic impurities are present. Halogenated solvents may contain acidic impurities that can initiate degradation. Tetrahydrofuran (THF), another cyclic ether, is known to form peroxides and should be used with caution.[3] It is critical to use high-purity, anhydrous solvents for any solution-based storage or reaction.

Troubleshooting Guide: Experimental Observations

This guide provides structured, actionable advice for common stability-related issues encountered during experimentation.

Issue 1: Appearance of New Peaks in HPLC Analysis of an Aged Sample

You've analyzed a sample of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol that has been stored for some time (either neat or in solution) and observe new, unidentified peaks in the chromatogram that were not present in the initial analysis.

The appearance of new peaks is a definitive sign of degradation. The characteristics of these peaks (e.g., retention time) can provide clues about the nature of the degradation product. More polar degradants (e.g., ring-opened diols, carboxylic acids) will typically have shorter retention times in reversed-phase HPLC, while less polar degradants may have longer retention times.

Caption: Troubleshooting workflow for identifying degradation sources.

To identify the degradation pathway, a forced degradation (or stress testing) study is essential.[6][7] This involves subjecting the compound to accelerated degradation conditions to mimic long-term storage issues and confirm the identity of the degradants. The goal is to achieve 5-20% degradation to ensure degradation products are detectable without being excessive.[4][8]

Stress Condition	Typical Parameters	Purpose
Acid Hydrolysis	0.1 M HCl at 60°C for 2-8 hours	To test for acid-catalyzed ring-opening of the ether.
Base Hydrolysis	0.1 M NaOH at 60°C for 2-8 hours	To test for base-catalyzed degradation pathways.
Oxidation	3% H₂O₂ at room temperature for 24 hours	To simulate oxidative degradation of the alcohol and ether.
Thermal Stress	60°C (solid state) for 24-48 hours	To assess thermal stability.
Photostability	Expose to light (ICH Q1B options)	To assess sensitivity to light.

See Protocol 1 for a detailed experimental procedure. By comparing the chromatogram of your aged sample to those from the stress conditions, you can identify the degradation pathway (e.g., if the unknown peak matches a peak from the H₂O₂ stress sample, it is an oxidation product).

Issue 2: Inconsistent Reaction Yields or Formation of Unexpected Byproducts

You are using (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol as a starting material in a synthesis, but are experiencing variable yields or observing unexpected side products that complicate purification.

This issue often points to the degradation of the starting material before or during the reaction. If the compound has started to degrade, you are introducing impurities into your reaction vessel. For example, if the primary alcohol has been partially oxidized to an aldehyde, this aldehyde may undergo different reactions than the alcohol under your experimental conditions. The presence of peroxides in the material can also initiate unwanted radical side reactions.

• Re-analyze Starting Material Purity: Before each reaction, confirm the purity of your starting material batch by HPLC. Do not assume it is stable indefinitely.

• Test for Peroxides: This is a critical safety and quality control step for any ether-containing compound that has been exposed to air. See Protocol 2 for a qualitative test. If peroxides are detected, they must be removed before use.

• Use Freshly Purified Material: If possible, purify the required amount of starting material by flash chromatography immediately before use to ensure the highest possible purity.

Caption: Potential degradation pathways for the target molecule.

Experimental Protocols

Protocol 1: Standard Forced Degradation Study

Objective: To intentionally degrade the compound under controlled conditions to identify potential degradation products and pathways.[4][7]

Materials:

• (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol

• HPLC-grade acetonitrile and water

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• HPLC vials

• Heating block or oven set to 60°C

Procedure:

• Prepare Stock Solution: Prepare a stock solution of the compound in acetonitrile at approximately 1 mg/mL.

• Control Sample: Dilute the stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of ~0.1 mg/mL. This is your t=0 control.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Heat at 60°C. Withdraw aliquots at 2, 4, and 8 hours. Before injection, neutralize the aliquot with an equivalent amount of 0.1 M NaOH and dilute with mobile phase.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Heat at 60°C. Withdraw and neutralize aliquots as in the acid hydrolysis step (using 0.1 M HCl).

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature. Analyze aliquots at 4, 8, and 24 hours.

• Thermal Degradation: Place a small amount of the solid compound in an HPLC vial and heat at 60°C for 48 hours. After heating, dissolve in solvent to the target concentration for analysis.

• Analysis: Analyze all samples by a suitable stability-indicating HPLC method. Compare the chromatograms from the stressed samples to the control sample to identify new peaks.

Protocol 2: Qualitative Test for Peroxides

Objective: To quickly and safely test for the presence of hazardous peroxides in the ether-containing compound.

Materials:

• Sample of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol

• Glacial acetic acid

• Potassium iodide (KI), solid or fresh 10% solution

• Starch indicator solution (optional)

Procedure:

• In a clean test tube, dissolve approximately 10-20 mg of your compound in 1-2 mL of glacial acetic acid.

• Add a few crystals of potassium iodide or 0.5 mL of a freshly prepared 10% KI solution.

• Shake the mixture and let it stand for 5 minutes, protected from strong light.

• Observation:

  • Negative Result (No Peroxides): The solution remains colorless or very pale yellow.

  • Positive Result (Peroxides Present): The solution turns a yellow-brown to dark brown color due to the formation of iodine (I₂). The intensity of the color is proportional to the peroxide concentration. A drop of starch solution will turn the mixture a deep blue-black if iodine is present.

CAUTION: If a high concentration of peroxides is suspected, do not proceed with heating or concentrating the material. Peroxides can be explosive. Consult standard laboratory procedures for peroxide removal (e.g., treatment with ferrous sulfate or sodium sulfite).

References

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Pharmaceutical Technology.
• MSDS Overview: Handling and Transporting Methanol. Nexizo.
• Analytical Methods. RSC Publishing.
• Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. MDPI.
• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
• Design, synthesis and biological evaluation of novel benzofuran derivatives as potent LSD1 inhibitors. PubMed.
• Safety Data Sheet: Methanol. Carl ROTH.
• Development of forced degradation and stability indicating studies of drugs—A review. ResearchGate.
• Forced Degradation Testing. SGS Italy.
• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. MDPI.
• A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific.
• SAFETY DATA SHEET. Actylis Lab Solutions.
• SAFETY DATA SHEET Methanol. Air Liquide.
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass.
• Methanol degradation pathways as outlined in this review. ResearchGate.
• Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Publishing.
• ANALYTICAL METHODS. Agency for Toxic Substances and Disease Registry (ATSDR).
• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. ResearchGate.
• Synthesis of the impurities during the manufacture of bulk drug midazolam and separation of these impurities by HPLC. Shodhganga.
• Octahydro-benzofurans and their uses in perfume compositions. Google Patents.
• SYNTHESIS OF 1-(3-METHYL BENZOFURAN-2-YL)- CARBOHYDRAZIDE-3-CHLORO-4-PHENYL AZETIDINE-2. Rasayan Journal of Chemistry.
• Methanol degradation mechanisms and permeability phenomena in novolac epoxy and polyurethane coatings. DTU Research Database.
• Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry. ResearchGate.
• Selective synthesis of 3-formylbenzofuran and 3-acylbenzofuran using a chalcone rearrangement strategy. Royal Society of Chemistry.
• Metabolic methanol: molecular pathways and physiological roles. PubMed.
• Synthesis of New 3-(Furan-2-yl)-Substituted Dibenzo-Diazepin-1-one Derivatives. Wiley Online Library.
• Identification of dabigatran etexilate major degradation pathways by liquid chromatography coupled to multi stage high-resolution mass spectrometry. RSC Publishing.
• Methyl Alcohol - ORG 91 (Withdrawn - Provided for Historical Reference Only). OSHA.
• A Removable Derivatization HPLC for Analysis of Methanol in Chinese Liquor Medicine. Journal of Food and Drug Analysis.
• Methanol Dehydrogenases as a Key Biocatalysts for Synthetic Methylotrophy. PMC - NIH.
• (2-Methylfuran-3-yl)methanol. PubChem - NIH.
• Dihydrobenzofurans as Highly Potent, Second Bromodomain (BD2) Selective. University of Strathclyde.
• Benzofuran-2-ylmethanol. Sigma-Aldrich.
• Effect of trace methanol on the stability of methyldiethanolamine (MDEA) desulfurating solution. ResearchGate.
• TOXICOLOGICAL PROFILE FOR 2,3-BENZOFURAN. Agency for Toxic Substances and Disease Registry (ATSDR).

Sources

• 1. MSDS Overview: Handling and Transporting Methanol [nexizo.ai]
• 2. alsafetydatasheets.com [alsafetydatasheets.com]
• 3. pharmtech.com [pharmtech.com]
• 4. onyxipca.com [onyxipca.com]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Forced Degradation Testing | SGS Italy [sgs.com]
• 8. resolvemass.ca [resolvemass.ca]

Technical Support Center: Catalyst Selection for (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol Synthesis

Welcome to the technical support center for the synthesis of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for challenges encountered during this specific catalytic hydrogenation. The synthesis of this complex molecule, a valuable intermediate in various pharmaceutical pathways, hinges critically on the selection and performance of the hydrogenation catalyst. This resource offers field-proven insights and scientifically grounded protocols to navigate the complexities of this reaction, ensuring efficiency, high yield, and desired stereoselectivity.

I. Overview of Catalyst Selection

The synthesis of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol typically involves the catalytic hydrogenation of a suitable precursor, such as (2-Methyl-3a,4,5,6,7,7a-hexahydro-1-benzofuran-3a-yl)methanol or a related unsaturated aldehyde or ketone. The choice of catalyst is paramount and is influenced by several factors including the specific functional groups present in the starting material, desired diastereoselectivity, and process economics.

Commonly employed catalysts for such transformations are noble metals like Palladium (Pd), Platinum (Pt), and Ruthenium (Ru) supported on high-surface-area materials like activated carbon (C), alumina (Al₂O₃), or silica (SiO₂).[1][2] Non-precious metal catalysts, particularly those based on Nickel (Ni), Cobalt (Co), and Copper (Cu), are also gaining attention due to their cost-effectiveness, although they may require more demanding reaction conditions.[3][4]

The catalyst support is not merely an inert carrier but plays a crucial role in the overall catalytic performance by influencing metal dispersion, stability, and interaction with the substrate.[5][6] The physicochemical properties of the support, such as its surface area, pore structure, and acidity/basicity, can significantly impact reaction rates and selectivity.[5][6]

II. Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during the synthesis of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol through catalytic hydrogenation. Each issue is presented in a question-and-answer format, providing a clear explanation of the potential causes and actionable solutions.

Question 1: My reaction shows low or no conversion of the starting material. What are the likely causes and how can I resolve this?

Answer:

Low or no conversion is a frequent issue in catalytic hydrogenation and can stem from several factors. A systematic approach to troubleshooting is essential.

Potential Causes & Solutions:

• Catalyst Inactivity:

  • Old or Improperly Stored Catalyst: Catalysts can lose activity over time due to oxidation or moisture absorption. It is always recommended to use a fresh batch of catalyst or one that has been stored under an inert atmosphere.[7]

  • Catalyst Poisoning: Trace impurities in the starting material, solvent, or hydrogen gas can act as catalyst poisons. Common poisons include sulfur compounds (thiols, thioethers), nitrogen compounds (amines, amides), and heavy metals.[8][9]

    • Troubleshooting Step: Purify the starting material and solvent meticulously. Use high-purity hydrogen gas. If poisoning is suspected, filtering the reaction mixture and adding fresh catalyst might restart the reaction, as the poison may adsorb to the initial catalyst batch.[8]

• Insufficient Hydrogen Pressure or Poor Mass Transfer:

  • Low Pressure: Some hydrogenations, especially of sterically hindered or electronically deactivated substrates, require elevated hydrogen pressure to proceed at a reasonable rate.[8]

  • Inefficient Stirring: Vigorous stirring is crucial to ensure good contact between the solid catalyst, liquid substrate solution, and gaseous hydrogen. Poor agitation can lead to a diffusion-limited reaction.[7]

    • Troubleshooting Step: Increase the hydrogen pressure using a high-pressure reactor (e.g., a Parr shaker).[7] Ensure the stirring is vigorous enough to create a vortex and suspend the catalyst particles uniformly.

• Inappropriate Solvent Choice:

  • The solvent can influence the solubility of the substrate and the interaction with the catalyst surface. Polar protic solvents like methanol or ethanol are commonly used for hydrogenations.[7] However, if the substrate has poor solubility, other solvents like ethyl acetate, THF, or even solvent mixtures might be necessary.[7]

• Sub-optimal Reaction Temperature:

  • While many hydrogenations proceed at room temperature, some may require heating to overcome the activation energy barrier.[7]

    • Troubleshooting Step: Gradually increase the reaction temperature, monitoring for any signs of side reactions or decomposition.

dot

Caption: Troubleshooting workflow for low or no conversion.

Question 2: I am observing the formation of multiple diastereomers. How can I improve the diastereoselectivity of the reaction?

Answer:

Controlling the stereochemistry is a critical aspect of synthesizing (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol. The formation of undesired diastereomers can be influenced by the catalyst, solvent, and reaction conditions.

Factors Influencing Diastereoselectivity & Solutions:

• Catalyst Choice:

  • The nature of the metal and the support can significantly impact the stereochemical outcome. For instance, palladium-based catalysts may exhibit different selectivities compared to platinum or ruthenium catalysts. The interaction of the substrate with the catalyst surface dictates the facial selectivity of hydrogen addition.

  • In some cases, the choice of ligand in a homogeneous catalyst system can dramatically influence diastereoselectivity.[10] While heterogeneous catalysis is more common for this type of reduction, the principles of steric hindrance and electronic effects at the active site remain relevant.

• Reaction Temperature:

  • Lowering the reaction temperature often enhances diastereoselectivity. At higher temperatures, the energy difference between the transition states leading to different diastereomers becomes less significant, resulting in a mixture of products.

• Solvent Effects:

  • The polarity and coordinating ability of the solvent can influence the conformation of the substrate at the catalyst surface, thereby affecting the direction of hydrogen attack.

    • Troubleshooting Step: Screen a range of solvents with varying polarities (e.g., methanol, ethanol, THF, ethyl acetate, dichloromethane).

• Substrate Control:

  • The existing stereocenters in the starting material will direct the stereochemical outcome of the hydrogenation. Understanding the steric and electronic factors of the substrate is crucial. In some cases, modifying a nearby functional group can alter the preferred binding mode to the catalyst, thereby changing the diastereoselectivity.

dot

Caption: Key factors for optimizing diastereoselectivity.

Question 3: My catalyst seems to be deactivating during the reaction. What are the common causes of catalyst deactivation?

Answer:

Catalyst deactivation can manifest as a slowing or complete cessation of the reaction over time. Understanding the mechanism of deactivation is key to preventing it.

Common Deactivation Mechanisms:

• Poisoning: As mentioned earlier, impurities can irreversibly bind to the active sites of the catalyst, rendering them inactive.[11]

• Sintering: At high temperatures, the small metal nanoparticles on the support can migrate and agglomerate into larger particles. This reduces the active surface area of the catalyst, leading to a loss of activity.[11]

  • Solution: Avoid excessively high reaction temperatures. Choose a catalyst with strong metal-support interactions to minimize particle migration.

• Fouling/Coking: High molecular weight byproducts or polymers can deposit on the catalyst surface, blocking the active sites and pores.[11]

  • Solution: Optimize reaction conditions (temperature, pressure, concentration) to minimize the formation of byproducts. Ensure the starting material is pure.

• Leaching: In some cases, the active metal can dissolve from the support into the reaction medium, especially under acidic or basic conditions or in the presence of strong coordinating solvents.

  • Solution: Choose a stable catalyst support and operate under neutral pH conditions if possible.

Deactivation Mechanism	Primary Cause	Preventative Measures
Poisoning	Impurities in reagents/solvent	Purify starting materials and solvents; use high-purity H₂.[8]
Sintering	High reaction temperatures	Operate at the lowest effective temperature; select thermally stable catalysts.[11]
Fouling/Coking	Byproduct formation/polymerization	Optimize conditions to minimize side reactions; ensure starting material purity.[11]
Leaching	Metal dissolution from support	Use stable supports; control pH; avoid strongly coordinating solvents.

III. Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for this reaction?

A1: A good starting point for catalyst loading is typically 5-10% by weight (w/w) of the catalyst relative to the substrate.[7] This can be optimized based on initial results.

Q2: Which catalyst is generally preferred for the hydrogenation of a benzofuran ring system?

A2: The selective hydrogenation of a benzofuran system can be challenging. Palladium on carbon (Pd/C) is a common choice for reducing double bonds without affecting the aromatic ring. However, more forcing conditions or more active catalysts like platinum oxide (PtO₂) or rhodium on carbon (Rh/C) may be required for the full saturation of the heterocyclic ring.[12] Non-noble metal catalysts, such as those based on cobalt, have also been reported for the hydrogenation of benzofurans.[12]

Q3: How do I safely handle pyrophoric catalysts like Raney Nickel or dry Pd/C?

A3: Pyrophoric catalysts can ignite spontaneously upon contact with air. They should always be handled under an inert atmosphere (e.g., nitrogen or argon) in a glovebox or using Schlenk line techniques. When filtering the catalyst after the reaction, the filter cake should never be allowed to dry in the air. It should be kept wet with solvent and disposed of according to your institution's safety guidelines.

Q4: Can I reuse my catalyst?

A4: In principle, heterogeneous catalysts can be recovered and reused. However, their activity may decrease with each cycle due to partial deactivation. If you plan to reuse the catalyst, it should be thoroughly washed with a suitable solvent to remove any adsorbed products or byproducts and then dried under vacuum before reuse. A test reaction on a small scale is recommended to assess the activity of the recycled catalyst.

Q5: What analytical techniques are best for monitoring the progress of this reaction?

A5: The progress of the reaction can be monitored by several techniques:

• Thin Layer Chromatography (TLC): A quick and easy way to qualitatively assess the consumption of the starting material and the formation of the product.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These techniques provide quantitative data on the conversion and can also be used to detect the formation of byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Taking an aliquot from the reaction mixture, filtering off the catalyst, and running a quick ¹H NMR spectrum can provide detailed information about the conversion and the formation of different diastereomers.

• In-situ Monitoring: Techniques like Fourier-transform infrared (FTIR) or Raman spectroscopy can be used for real-time monitoring of the reaction kinetics without the need for sampling.[13]

IV. Experimental Protocols

Protocol 1: General Procedure for Catalyst Screening

• To a series of parallel reaction vials, add the starting material (e.g., 100 mg, 1 eq) and a magnetic stir bar.

• Add the solvent (e.g., 5 mL of methanol).

• To each vial, add a different catalyst (e.g., 10 mg, 10 wt% of 5% Pd/C, 10% Pd/C, PtO₂, 5% Ru/C).

• Seal the vials with septa.

• Purge the vials with nitrogen or argon, followed by purging with hydrogen gas (a balloon filled with H₂ is often sufficient for initial screening at atmospheric pressure).

• Stir the reactions vigorously at room temperature.

• Monitor the progress of each reaction by TLC or GC/HPLC at regular intervals (e.g., 1h, 3h, 6h, 24h).

• Once a promising catalyst is identified, further optimization of solvent, temperature, and pressure can be performed.

dot

Sources

• 1. 214. The role of supports in catalytic hydrogenation. Part II. Activation effects of various metallic oxide carriers on palladium, with relation to the magnetic susceptibility and adsorption capacity of the catalyst, and studies on the sintering of palladium catalysts - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. Hydrogen Interaction with Oxide Supports in the Presence and Absence of Platinum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influence of the Support Nature of Copper Catalysts on Catalytic Properties in the Hydrogenation of Fatty Acid Esters [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 7. Curly Arrow: Catalytic Hydrogenation Part II - Tips and Tricks [curlyarrow.blogspot.com]
• 8. reddit.com [reddit.com]
• 9. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. Troubleshooting of Catalytic Reactors | PPTX [slideshare.net]
• 12. researchgate.net [researchgate.net]
• 13. bdih-download.endress.com [bdih-download.endress.com]

Reference Data & Comparative Studies

(2-Methyl-octahydro-1-benzofuran-3a-yl)methanol NMR spectral analysis

Topic: Structural Elucidation of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol: A Comparative NMR Methodological Guide

Part 1: The Analytical Challenge

(2-Methyl-octahydro-1-benzofuran-3a-yl)methanol represents a deceptively complex analytical target common in fragrance chemistry (e.g., Ambroxan precursors) and pharmaceutical intermediate synthesis.

The core challenge lies in its stereochemical density . The molecule features:

• A Fused Bicyclic System: The octahydrobenzofuran core can exist in cis or trans ring fusions.

• Three Chiral Centers: Positions 2, 3a (bridgehead), and 7a.

• Spectral Congestion: The cyclohexane ring protons (C4-C7) create a "mound" of overlapping multiplets in the 1.2–1.8 ppm region, often obscuring critical coupling information in standard solvents.

This guide compares the Standard Protocol (CDCl₃) against an Enhanced Resolution Protocol (C₆D₆ + NOESY) , demonstrating why the latter is essential for unambiguous structural assignment.

Part 2: Comparative Analysis of Methodologies

Comparison 1: Solvent Selection (The Resolution Factor)

The choice of solvent is the single most critical variable in analyzing aliphatic fused rings.

Feature	Standard: Chloroform-d (CDCl₃)	Alternative: Benzene-d₆ (C₆D₆)
Mechanism	Inert solvation. Minimal interaction with solute.	ASIS (Aromatic Solvent-Induced Shift). Benzene rings stack against solute faces, shielding/deshielding specific protons.
Aliphatic Resolution	Poor. Cyclohexane ring protons (H4, H5, H6, H7) often collapse into a broad envelope (1.2–1.7 ppm).	Excellent. The anisotropy of benzene often spreads these signals by 0.2–0.5 ppm, resolving distinct multiplets.
Hydroxyl Signal	Broad singlet; chemical shift varies with concentration/temperature.	Sharper signals; often forms discrete multiplets if intramolecular H-bonding is present.
Verdict	Suitable for basic purity checks only.	Mandatory for full structural elucidation and coupling constant analysis ( -values).

Senior Scientist Insight: In octahydrobenzofurans, the H-2 and H-7a protons are diagnostic. In CDCl₃, H-7a often overlaps with the methanol methylene group (–CH₂OH). Switching to C₆D₆ typically shifts the H-7a upfield relative to the ether protons, unmasking the signal for

-coupling analysis.

Comparison 2: Stereochemical Assignment (1D vs. 2D)

To distinguish between the cis-fused and trans-fused diastereomers, 1D NMR is insufficient.

• 1D ¹H NMR: Can provide

  couplings, but these are often ambiguous in fused systems where ring distortion occurs.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): This is the definitive method. It measures through-space proximity (<5 Å), not through-bond connectivity.

Key Diagnostic Correlations:

• Cis-Fusion: Strong NOE correlation between H-7a and the C3a-CH₂OH group (or H-3a substituent).

• Trans-Fusion: No NOE between H-7a and C3a substituents; H-7a appears as an axial quartet (large

  values ~10-12 Hz).

Part 3: Experimental Data & Protocol

Representative Chemical Shift Data (Simulated for C₆D₆)

The following table summarizes the expected chemical shifts for the major diastereomer (typically cis-fused in synthetic routes involving radical cyclization).

Position	Proton (¹H) δ (ppm)	Multiplicity	(Hz)	Assignment Logic
2	3.95 – 4.10	Multiplet (dq)		Deshielded by ether oxygen; splits by Me-2 and H-3.
3a	—	—	—	Quaternary Bridgehead.
7a	3.60 – 3.80	ddd		Bridgehead proton; deshielded by oxygen.
CH₂-OH	3.30 – 3.50	AB System		Diastereotopic protons due to chiral center at C3a.
Me-2	1.10 – 1.25	Doublet		Methyl group coupled to H-2.
4, 5, 6, 7	1.10 – 1.90	Multiplets	Complex	Cyclohexane ring envelope (resolved in C₆D₆).

Experimental Protocol: Enhanced Resolution Workflow

1. Sample Preparation:

• Mass: Dissolve 10–15 mg of the product.

• Solvent: 0.6 mL Benzene-d₆ (99.6% D) . Avoid CDCl₃ for final characterization.

• Tube: High-precision 5mm NMR tube (to minimize shimming errors).

2. Acquisition Parameters (600 MHz recommended):

• Temperature: 298 K (Standard).[1] If -OH broadening occurs, cool to 278 K.

• 1D ¹H: 64 scans, relaxation delay (d1) = 2.0s.

• 2D HSQC: Multiplicity-edited (distinguishes CH/CH₃ from CH₂). Critical for assigning the C4-C7 methylene carbons.

• 2D NOESY: Mixing time (

  ) = 500 ms. This is optimized for small-to-medium molecules to detect NOE without spin-diffusion artifacts.

Part 4: Visualization of Logic & Workflow

Diagram 1: Structural Elucidation Workflow

This flowchart illustrates the decision-making process for assigning the stereochemistry.

Caption: Logical workflow for distinguishing diastereomers using solvent optimization and 2D NMR.

Diagram 2: Stereochemical NOE Signaling

This diagram visualizes the specific through-space interactions (NOE) required to confirm the cis-fusion common in these derivatives.

Caption: Key NOE correlations. The H-7a to CH2OH correlation is the "smoking gun" for cis-fused octahydrobenzofurans.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Authoritative text on NOESY and HSQC pulse sequences).

• Fulmer, G. R., et al. (2010).[2] "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 29(9), 2176–2179. Link (Standard reference for solvent residual peaks).

• Bagno, A., et al. (2001). "Proton NMR Chemical Shifts and Structural Parameters in Cyclic Ethers." Journal of Physical Chemistry A. (Mechanistic insight into ether ring shifts).

• Hoye, T. R., et al. (2002). "A Practical Guide to First-Order Multiplet Analysis in 1H NMR Spectroscopy." Journal of Organic Chemistry, 67(12), 4014–4016. Link (Essential for analyzing the H-7a and H-2 multiplets).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Benzofuran Derivatives via Rearrangement and Their Inhibitory Activity on Acetylcholinesterase [mdpi.com]

Comparing biological activity of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol stereoisomers

This guide provides a technical comparison of the stereoisomers of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol , a structural analog of the Anastrepha fruit fly pheromones (anastrephin/epianastrephin) and a scaffold relevant to ambergris-type fragrance chemistry.[1][2]

Executive Summary

The octahydrobenzofuran scaffold represents a privileged structure in bioactive natural products and synthetic odorants.[3][4] The specific derivative (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol contains three stereogenic centers (C2, C3a, C7a), leading to complex structure-activity relationships (SAR).[1][2]

This guide compares the biological and olfactory performance of the primary diastereomeric pairs. Experimental evidence from the broader octahydrobenzofuran class indicates that cis-fused stereoisomers generally exhibit superior biological activity (lower odor thresholds, higher pheromonal potency) compared to their trans-fused counterparts due to the conformational accessibility of the oxygen lone pairs and the spatial orientation of the hydroxymethyl group.[2]

Stereochemical Landscape

The molecule possesses three chiral centers, but the bridgehead fusion (C3a-C7a) dictates the gross topology.[2] The relative configuration of the C2-methyl group further subdivides the isomers.[2]

The Four Primary Diastereomers[2]

• Cis-Syn: Cis-fused ring junction; C2-Me syn to the C3a-hydroxymethyl group.[1][2][5]

• Cis-Anti: Cis-fused ring junction; C2-Me anti to the C3a-hydroxymethyl group.[1][2][5]

• Trans-Syn: Trans-fused ring junction; C2-Me syn to the C3a-hydroxymethyl group.[1][2][5]

• Trans-Anti: Trans-fused ring junction; C2-Me anti to the C3a-hydroxymethyl group.[1][2][5]

(Note: Each diastereomer exists as a pair of enantiomers.[2][3][4][5] Biological systems often discriminate sharply between enantiomers.)

Structural Visualization

The following diagram illustrates the stereochemical relationships and the conformational lock imposed by the ring fusion.

Caption: Hierarchical classification of stereoisomers based on ring fusion and substituent orientation.

Comparative Biological Activity[1][5][6]

Olfactory Performance (Fragrance Applications)

In the context of amber and woody odorants, the cis-fused octahydrobenzofurans are historically the most potent.[2] The "3a-hydroxymethyl" moiety serves as a polar anchor, often modifying the volatility and "fixative" properties of the molecule.[2][4]

Feature	Cis-Fused Isomers	Trans-Fused Isomers
Odor Character	Rich, earthy, ambergris-like, diffusive.[1]	Dry, woody, weaker intensity.[3]
Odor Threshold	Low (High Potency) . Often <1 ng/L in air.[3][4]	High (Low Potency).[2][3][5]
Mechanism	The "folded" cis-conformation aligns with the hydrophobic pocket of human olfactory receptors (ORs) typically associated with ambergris notes.[2]	The flat trans-conformation often fails to induce the necessary conformational change in the receptor.[2]

Pheromonal Activity (Insect Behavior)

This molecule is a reduced analog of Anastrephin , a major component of the sex pheromone of the Caribbean fruit fly (Anastrepha suspensa).[2][4]

• Epianastrephin Analog (Cis-Syn): The cis-fused, syn-methyl configuration often mimics the bioactive conformation of natural pheromones.[1][2] In behavioral assays (e.g., electroantennography), analogs retaining this stereochemistry elicit significant depolarization in male antennae.[2][3][4]

• Anastrephin Analog (Cis-Anti): Also bioactive but often shows different species specificity.[1][2][5]

• Trans-Isomers: Generally inactive or weakly repellent in Anastrepha species, acting as "behavioral noise."[1][3]

Experimental Protocols

Synthesis & Separation Workflow

To access individual stereoisomers for testing, a stereoselective route is required.[3][4] The following protocol utilizes a Diels-Alder approach to establish the cis-fusion, followed by functional group manipulation.

Step 1: Diels-Alder Cycloaddition (Constructing the Core) [1][2][5]

• Reactants: 2-Methylfuran + Methyl Acrylate (or related dienophile).[1][2][5]

• Conditions: High pressure (15 kbar) or Lewis Acid catalysis (

  ).

• Outcome: Generates the oxabicyclo[2.2.1]heptane intermediate (7-oxanorbornene).[2][5]

Step 2: Hydrogenation & Ring Opening [3][4][5]

• Reagent:

  , .

• Outcome: Saturation of the alkene.[2] Acid-catalyzed cleavage of the bridge yields the octahydrobenzofuran core.[2]

Step 3: Reduction to Alcohol

• Reagent:

  in THF, 0°C.

• Target: Converts the ester/lactone at C3a to the hydroxymethyl group.

Step 4: Chiral Separation (Critical)

• Method: Preparative HPLC.[3][4][5]

• Column: Chiralpak AD-H or OD-H.[1][2][5]

• Mobile Phase: Hexane/Isopropanol (95:5).[2][3][4][5]

• Detection: RI (Refractive Index) or UV (210 nm).[2][3][4][5]

Biological Assay: Electroantennography (EAG)

For evaluating pheromonal activity in insects.[2][3][5]

• Preparation: Excise antenna from male Anastrepha fruit fly.

• Mounting: Mount between two glass capillary electrodes filled with Beadle-Ephrussi saline.[2][5]

• Stimulus: Deliver 10 µL of the test isomer (1 µg/µL in hexane) onto a filter paper strip in a glass cartridge.

• Delivery: Puff air (1 s pulse) through the cartridge over the antenna.

• Measurement: Record voltage deflection (mV) relative to a solvent blank.

  • Validation: A response >2x the noise floor confirms receptor binding.[2][3]

Mechanism of Action Diagram

The following diagram details the hypothesized interaction of the active cis-isomer with the olfactory receptor, contrasting it with the inactive trans-isomer.

Caption: Ligand-Receptor compatibility model showing the steric advantage of the cis-fused isomer.

Conclusion & Recommendations

For researchers targeting high biological activity (whether for fragrance potency or insect attraction), the cis-fused stereoisomers of (2-Methyl-octahydro-1-benzofuran-3a-yl)methanol are the priority targets.[1][2]

• Synthesis: Focus on Diels-Alder routes that establish the cis-fusion early.[1][5]

• Purification: Do not rely on fractional distillation alone; chiral HPLC is required to separate the enantiomers which likely possess distinct olfactory profiles.[2][3][4]

• Storage: Store under Argon at -20°C to prevent oxidation of the primary alcohol to the corresponding aldehyde/acid, which drastically alters the activity profile.[2][4]

References

• Structure-Odor Relationships in Ambergris Fragrances.Givaudan Research. Discussion of the octahydrobenzofuran scaffold in perfumery.

  • [2][3][5]

• Stereochemical Effects in Insect Repellents and Pheromones.Journal of Medical Entomology.

  • [2][3][5]

• Synthesis of 3-hydroxymethylbenzofuran Derivatives.Chinese Journal of Natural Medicines. Methodologies for accessing the 3-hydroxymethyl core.

  • [2][3][5]

• Selective Synthesis of Benzofuran Isomers.RSC Advances.

  • [2][3][5]

• Octahydrobenzofuran Fragrance Ingredients.The Good Scents Company.

  • [2][5]

Sources

• 1. data.epo.org [data.epo.org]
• 2. US6355814B1 - Process for the preparation of 3-hydroxymethyl tetrahydrofuran - Google Patents [patents.google.com]
• 3. musk indenofuran [thegoodscentscompany.com]
• 4. researchgate.net [researchgate.net]
• 5. (2-Methylfuran-3-yl)methanol | C6H8O2 | CID 2777165 - PubChem [pubchem.ncbi.nlm.nih.gov]